N-{3-bromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzyl}ethanamine

• Molecular Formula: C17H19BrFNO2
• Molecular Weight: 368.2 g/mol
• IUPAC Name: N-[[3-bromo-4-[(4-fluorophenyl)methoxy]-5-methoxyphenyl]methyl]ethanamine
• InChI: InChI=1S/C17H19BrFNO2/c1-3-20-10-13-8-15(18)17(16(9-13)21-2)22-11-12-4-6-14(19)7-5-12/h4-9,20H,3,10-11H2,1-2H3
• InChI Key: OWIIRTQUAAYMEG-UHFFFAOYSA-N
• SMILES: CCNCC1=CC(=C(C(=C1)Br)OCC2=CC=C(C=C2)F)OC

Description

N-{3-bromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzyl}ethanamine is a chemical compound that belongs to the class of phenethylamine derivatives. It is also known as 4-Fluoro-5-methoxy-2-((4-bromobenzyl)oxy)phenethylamine or 4-Fluoro-5-methoxy-2-(4-bromobenzyloxy)phenethylamine. This compound has gained attention in the scientific community due to its potential use in pharmacological research.

Mechanism of Action

The exact mechanism of action of N-{3-bromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzyl}ethanamine is not fully understood. However, it is believed to act as a partial agonist at the 5-HT2A receptor, which is a subtype of serotonin receptor. This receptor is involved in various physiological and behavioral processes, including mood regulation, perception, and cognition.
Biochemical and Physiological Effects:
Studies have shown that N-{3-bromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzyl}ethanamine can induce changes in the levels of various neurotransmitters, including serotonin, dopamine, and norepinephrine. It has also been shown to modulate the activity of various brain regions, including the prefrontal cortex and the amygdala. These effects can lead to changes in mood, perception, and cognition.

Advantages and Limitations for Lab Experiments

N-{3-bromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzyl}ethanamine has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high purity. It also has a high affinity for the 5-HT2A receptor, which makes it a useful tool for studying the role of this receptor in various physiological and behavioral processes. However, its use is limited by its potential toxicity and the lack of information on its long-term effects.

Future Directions

There are several future directions for research on N-{3-bromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzyl}ethanamine. One potential direction is to study its potential use in the treatment of psychiatric disorders such as depression and anxiety. Another direction is to investigate its potential use in the treatment of cancer. Further studies are also needed to understand its mechanism of action and to determine its long-term effects on the body.

Synthesis Methods

The synthesis of N-{3-bromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzyl}ethanamine involves a multi-step process. The first step involves the reaction of 4-bromoanisole with 4-fluorobenzyl chloride in the presence of a base to obtain 4-fluoro-3-bromo-5-methoxybenzyl chloride. This intermediate is then reacted with ethylene diamine in the presence of a reducing agent to obtain N-{3-bromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzyl}ethanamine.

Scientific Research Applications

N-{3-bromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzyl}ethanamine has been used in various pharmacological studies. It has been shown to act as a serotonin receptor agonist and can potentially be used in the treatment of psychiatric disorders such as depression and anxiety. It has also been studied for its potential use in the treatment of cancer.